FLT3 Inhibitor
  • Sorafenib Tosylate
    Sorafenib Tosylate
    • Cat. No.:
    • B000631
    • CAS No.:
    • 475207-59-1
    • Molecular Formula:
    • C28H24ClF3N4O6S
    • Molecular Weight:
    • 637.0 g/mol
    Description
    Sorafenib tosylate is an organosulfonate salt. It contains a sorafenib.
    Sorafenib Tosylate is the tosylate salt of sorafenib, a synthetic compound targeting growth signaling and angiogenesis. Sorafenib blocks...
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  • KRN383 analog
    KRN383 analog
    • Cat. No.:
    • B608383
    • CAS No.:
    • Molecular Formula:
    • C17H17N3O4
    • Molecular Weight:
    • 327.33 g/mol
    Description
    KRN383 also inhibited the proliferation of the ITD-positive cell lines with IC(50) values of < or =2.9 nM. A single oral administration of 80 mg/kg of KRN383 eradicated ITD-positive xenograft tumors in nude mice...
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  • AZD2932
    AZD2932
    • Cat. No.:
    • B1684601
    • CAS No.:
    • 883986-34-3
    • Molecular Formula:
    • C24H25N5O4
    • Molecular Weight:
    • 447.5 g/mol
    Description
    AZD-2932 is a high affinity inhibitor of VEFGR-2 and PDGFR. AZD-2932 has a balanced ~ 1:1 ratio of activity vs both VEGFR-2 and PDGFRβ and shows IC50 values of 8 and 4 nM against the two enzymes, respectively. I...
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  • KW-2449
    KW-2449
    • Cat. No.:
    • B1684604
    • CAS No.:
    • 1000669-72-6
    • Molecular Formula:
    • C20H20N4O
    • Molecular Weight:
    • 332.4 g/mol
    Description
    [4-[2-(1H-indazol-3-yl)ethenyl]phenyl]-(1-piperazinyl)methanone is a member of indazoles.
    FLT3/ABL/Aurora Kinase Inhibitor KW-2449 is an orally available inhibitor of FMS-related tyrosine kinase 3 (FLT3, STK1...
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  • LBW242
    LBW242
    • Cat. No.:
    • B1684605
    • CAS No.:
    • 867324-12-7
    • Molecular Formula:
    • C27H42N4O2
    • Molecular Weight:
    • 454.6 g/mol
    Description
    LBW242 is a Smac mimetic, and potent IAP inhibitor. LBW242 is effective against mutant FLT3 at doses that are physiologically achievable and well tolerated in vivo. LBW242 also enhances the inhibitory effects of...
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  • Lestaurtinib
    Lestaurtinib
    • Cat. No.:
    • B1684606
    • CAS No.:
    • 111358-88-4
    • Molecular Formula:
    • C26H21N3O4
    • Molecular Weight:
    • 439.5 g/mol
    Description
    LSM-1231 is an indolocarbazole.
    Lestaurtinib is an orally bioavailable indolocarbazole derivative with antineoplastic properties. Lestaurtinib inhibits autophosphorylation of FMS-like tyrosine kinase 3 (FLT3)...
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  • PF 477736
    PF 477736
    • Cat. No.:
    • B7910002
    • CAS No.:
    • 1071848-28-6
    • Molecular Formula:
    • C22H25N7O2
    • Molecular Weight:
    • 419.5 g/mol
    Description
    PF-00477736 is a diazepinoindole that is 8-amino-4,5-dihydro-6H-[1,2]diazepino[4,5,6-cd]indol-6-one which is substituted at position 2 by a 1-methylpyrazol-4-yl group and in which the amino group at position 8 h...
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  • INE963
    INE963
    • Cat. No.:
    • B10827894
    • CAS No.:
    • 2640567-43-5
    • Molecular Formula:
    • C19H26N6O2S
    • Molecular Weight:
    • 402.5 g/mol
    Description
    INE963 is a useful research compound. Its molecular formula is C19H26N6O2S and its molecular weight is 402.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality INE963 suitable for many research...
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  • Flt3-IN-10
    Flt3-IN-10
    • Cat. No.:
    • B10854514
    • CAS No.:
    • Molecular Formula:
    • C15H11FN2O
    • Molecular Weight:
    • 254.26 g/mol
    Description
    Flt3-IN-10 is a useful research compound. Its molecular formula is C15H11FN2O and its molecular weight is 254.26 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Flt3-IN-10 suitable for many ...
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  • Flt3-IN-12
    Flt3-IN-12
    • Cat. No.:
    • B12407410
    • CAS No.:
    • Molecular Formula:
    • C21H23F3N6O
    • Molecular Weight:
    • 432.4 g/mol
    Description
    Flt3-IN-12 is a useful research compound. Its molecular formula is C21H23F3N6O and its molecular weight is 432.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Flt3-IN-12 suitable for many ...
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